Cas no 1420898-85-6 (1-((3-(Bromomethyl)phenyl)sulfonyl)piperidine-3-carboxylic acid)

• Product Name: 1-((3-(Bromomethyl)phenyl)sulfonyl)piperidine-3-carboxylic acid
• CAS No: 1420898-85-6
• MF: C₁₃H₁₆BrNO₄S
• MW: 362.239441871643
• CID: 2173699
• Update Time: 2023-08-05

1-((3-(Bromomethyl)phenyl)sulfonyl)piperidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-((3-(Bromomethyl)phenyl)sulfonyl)piperidine-3-carboxylic acid

• Inchi： 1S/C13H16BrNO4S/c14-8-10-3-1-5-12(7-10)20(18,19)15-6-2-4-11(9-15)13(16)17/h1,3,5,7,11H,2,4,6,8-9H2,(H,16,17)
• InChI Key： MVVJIAODXLQCCX-UHFFFAOYSA-N
• SMILES： BrCC1=CC=CC(=C1)S(N1CCCC(C(=O)O)C1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 448
• Topological Polar Surface Area: 83.1